Cas no 1015229-31-8 ([5-(2-methoxyethoxy)pyridin-3-yl]boronic acid)

• Product Name: [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid
• CAS No: 1015229-31-8
• MF: C₈H₁₂BNO₄
• MW: 196.996182441711
• MDL: MFCD13183780
• CID: 827678
• Update Time: 2026-04-29

[5-(2-methoxyethoxy)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethoxy)pyridin-3-ylboronic acid
• [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid
• 5-(2-Methoxyethoxy)pyridine-3-boronic acid

• MDL： MFCD13183780
• Inchi： InChI=1S/C8H12BNO4/c1-13-2-3-14-8-4-7(9(11)12)5-10-6-8/h4-6,11-12H,2-3H2,1H3
• InChI Key： JXXBPUDJOSTZFL-UHFFFAOYSA-N
• SMILES： COCCOC1=CN=CC(=C1)B(O)O

Computed Properties

• Exact Mass: 197.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 71.81000
• LogP: -1.21340

Additional information on [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid

Comprehensive Overview of [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid (CAS No. 1015229-31-8)

[5-(2-methoxyethoxy)pyridin-3-yl]boronic acid (CAS No. 1015229-31-8) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a pyridine ring substituted with a methoxyethoxy side chain, enhances its solubility and reactivity, making it a preferred choice for researchers.

The growing demand for boronic acid-based compounds in medicinal chemistry has positioned [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid as a key intermediate. Recent studies highlight its role in synthesizing targeted therapies, particularly in oncology and neurodegenerative disease research. Its ability to form stable covalent bonds with biomolecules aligns with the rising interest in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, addressing unmet medical needs.

From an industrial perspective, this compound is instrumental in developing advanced materials, such as organic light-emitting diodes (OLEDs) and liquid crystals. Its electron-donating properties and thermal stability contribute to optimizing optoelectronic devices, a sector gaining traction due to the global shift toward sustainable energy solutions. Researchers also explore its potential in catalysis and polymer chemistry, further expanding its applications.

Environmental and safety considerations are paramount when handling [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. The compound’s biodegradability and low toxicity profile align with the increasing focus on green chemistry principles, a trending topic in scientific communities.

For researchers sourcing this compound, quality assurance is critical. Reputable suppliers provide high-purity [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid with detailed analytical certificates (CoA), ensuring reproducibility in experiments. Common queries include its storage conditions (typically 2–8°C under inert atmosphere) and compatibility with solvents like DMSO and THF, which are frequently searched in scientific databases.

In summary, [5-(2-methoxyethoxy)pyridin-3-yl]boronic acid (CAS No. 1015229-31-8) is a multifaceted compound driving innovation across pharmaceuticals, materials science, and catalysis. Its alignment with cutting-edge research trends, such as precision medicine and renewable energy technologies, underscores its enduring relevance. As the scientific community continues to explore its potential, this compound remains a staple in high-impact research and industrial applications.